Cas no 2413867-84-0 (methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate)

• Product Name: methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate
• CAS No: 2413867-84-0
• MF: C₁₂H₁₆N₂O₅
• MW: 268.265843391418
• CID: 5675847
• PubChem ID: 165769372
• Update Time: 2025-10-23

methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-{[(tert-butoxy)carbonyl]amino}-5-hydroxypyridine-3-carboxylate
• EN300-26664961
• 2413867-84-0
• methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C12H16N2O5/c1-12(2,3)19-11(17)14-9-8(15)5-7(6-13-9)10(16)18-4/h5-6,15H,1-4H3,(H,13,14,17)
• InChI Key： GWFAMGOQGPLRGH-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C(=O)OC)=CN=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.10592162g/mol
• Monoisotopic Mass: 268.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.8Ų

Additional information on methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate

Methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate: A Comprehensive Overview

Methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate, also known by its CAS number 2413867-84-0, is a versatile compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is notable for its unique structural features, which include a pyridine ring substituted with hydroxyl, carbamate, and methyl ester groups. These functional groups make it an ideal candidate for various chemical transformations and applications.

The synthesis of methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate typically involves multi-step processes, often starting from readily available pyridine derivatives. The introduction of the tert-butoxycarbonyl (Boc) group is a critical step, as it serves as a protective group for the amino functionality. This protection is essential during subsequent reactions to prevent unwanted side reactions and to maintain the integrity of the amino group until it is required for further functionalization.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with anti-inflammatory and anticancer properties. Researchers have demonstrated that the hydroxyl group on the pyridine ring can be exploited for further functionalization, such as glycosylation or phosphorylation, to enhance bioavailability and target specificity. Additionally, the methyl ester group provides an avenue for controlled drug release through enzymatic cleavage.

In terms of pharmacokinetics, methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate exhibits favorable absorption profiles in preclinical models, making it a promising candidate for oral drug delivery systems. Its stability under physiological conditions has also been evaluated, with results indicating minimal degradation over extended periods. These properties are crucial for ensuring consistent therapeutic efficacy and reducing adverse effects.

The application of computational chemistry techniques has further elucidated the molecular interactions of this compound with key biological targets. Molecular docking studies have revealed that the compound can bind effectively to various protein receptors, suggesting its potential role in modulating enzyme activity or signaling pathways. Such insights are invaluable for guiding medicinal chemists in optimizing the compound's structure for enhanced potency and selectivity.

Moreover, green chemistry principles have been integrated into the synthesis of methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate, with researchers exploring environmentally friendly reaction conditions and catalysts. This shift towards sustainable practices not only reduces the environmental footprint but also aligns with global efforts to promote eco-friendly pharmaceutical manufacturing.

In conclusion, methyl 6-{(tert-butoxy)carbonylamino}-5-hydroxypyridine-3-carboxylate stands out as a multifaceted compound with immense potential in drug development and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic methodologies and pharmacological studies, positions it as a key player in addressing unmet medical needs. As research continues to unfold, this compound is poised to make significant contributions to the field of medicinal chemistry and beyond.